1'-(4-((1H-imidazol-1-yl)methyl)benzoyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one

• IUPAC Name: 1'-[4-(imidazol-1-ylmethyl)benzoyl]spiro[2-benzofuran-3,3'-piperidine]-1-one
• InChI: InChI=1S/C23H21N3O3/c27-21(18-8-6-17(7-9-18)14-25-13-11-24-16-25)26-12-3-10-23(15-26)20-5-2-1-4-19(20)22(28)29-23/h1-2,4-9,11,13,16H,3,10,12,14-15H2
• InChI Key: UWZAIJWLSJJJOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CN(C1)C(=O)C3=CC=C(C=C3)CN4C=CN=C4)C5=CC=CC=C5C(=O)O2
• Molecular Formula: C23H21N3O3
• Molecular Weight: 387.4 g/mol

Description

The compound you’re interested in is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia, initially called glyoxaline. The current literature provides much information about the synthesis, functionalization, and biological role of imidazole.

Molecular Structure Analysis

Imidazole is a structure that, despite being small, has a unique chemical complexity. It is a nucleus that is very practical and versatile in its construction/functionalization and can be considered a rich source of chemical diversity.

Chemical Reactions Analysis

Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes. Imidazole-based compounds with antibacterial, anti-inflammatory, antidiabetic, antiparasitic, antituberculosis, antifungal, antioxidant, antitumor, antimalarial, anticancer, antidepressant, and many others make up the therapeutic arsenal and new bioactive compounds proposed in the most diverse works.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antibacterial Activity

• Imidazole derivatives, including the compound , have demonstrated antibacterial properties. .

Antifungal Potential

• Imidazole-containing compounds often exhibit antifungal activity. Scientists have explored their efficacy against fungal pathogens, including Candida species. .

Anti-Inflammatory Effects

• Imidazole-based molecules have been studied for their anti-inflammatory properties. .

Anticancer Research

• Although more research is needed, imidazole derivatives have shown promise as potential anticancer agents. .

Antiviral Applications

• Some imidazole-containing compounds exhibit antiviral activity. .

Neuroprotective Properties

• Imidazole-based compounds have been investigated for their neuroprotective effects. .

Metabolic Disorders

• Researchers have explored the impact of imidazole derivatives on metabolic disorders such as diabetes. .

Cardiovascular Applications

• Imidazole-containing molecules have been studied for their potential cardiovascular benefits. .

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds have a broad range of biological activities and can interact with various targets .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, depending on the specific derivative and target .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents , which can influence their bioavailability.

Result of Action

Imidazole derivatives are known to exhibit a variety of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Safety and Hazards

The safety and hazards of imidazole derivatives depend on the specific compound. For example, Methyl 4-(1H-imidazol-1-yl)benzoate has a hazard statement that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The interest and importance of imidazole-containing analogs in the field of medicinal chemistry are remarkable, and the understanding from the development of the first blockbuster drug cimetidine explores all the chemical and biological concepts of imidazole in the context of research and development of new drugs.